Cas no 41665-67-2 ( )
structure
Product Name:
CAS No:41665-67-2
MF:C14H16N2O4S4
MW:404.54783821106
CID:927246
PubChem ID:263095
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-[(5-ethoxycarbonyl-4-methyl-1,3-thiazol-2-yl)disulfanyl]-4-methyl-1,3-thiazole-5-carboxylate
- 4,4'-Dimethyl-2,2'-disulfandiyl-bis-thiazol-5-carbonsaeure-diaethylester
- 4,4'-dimethyl-2,2'-disulfanediyl-bis-thiazole-5-carboxylic acid diethyl ester
- AC1L68XR
- AC1Q64V9
- AR-1I4377
- CTK4I5099
- diethyl 2,2'-disulfanediylbis(4-methyl-1,3-thiazole-5-carboxylate)
- NSC97416
- 2,2'-Dithiobis(5-carbethoxy-4-methylthiazole)
- NSC 97416
- DTXSID00961889
- 41665-67-2
- ethyl 2-[(5-ethoxycarbonyl-4-methyl-thiazol-2-yl)disulfanyl]-4-methyl-thiazole-5-carboxylate
- 5-Thiazolecarboxylic acid, 2,2'-dithiobis[4-methyl-, diethyl ester
- UNII-UQW7QDY3H8
- NSC-97416
- UQW7QDY3H8
- 5-Thiazolecarboxylic acid, 2,2'-dithiobis(4-methyl-, diethyl ester
-
-
- Inchi: 1S/C14H16N2O4S4/c1-5-19-11(17)9-7(3)15-13(21-9)23-24-14-16-8(4)10(22-14)12(18)20-6-2/h5-6H2,1-4H3
- InChI Key: WCFZLLPLAJBZPM-UHFFFAOYSA-N
- SMILES: S1C(=NC(C)=C1C(=O)OCC)SSC1=NC(C)=C(C(=O)OCC)S1
Computed Properties
- Exact Mass: 403.99948
- Monoisotopic Mass: 403.99929169g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 186Ų
Experimental Properties
- PSA: 78.38
- LogP: 4.36920
Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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